(3R,4S)-4-fluoro-N-hexyloxolan-3-amine

• IUPAC Name: (3R,4S)-4-fluoro-N-hexyloxolan-3-amine
• InChI: InChI=1S/C10H20FNO/c1-2-3-4-5-6-12-10-8-13-7-9(10)11/h9-10,12H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key: JHFPOWJONGLMON-NXEZZACHSA-N
• Canonical SMILES: CCCCCCNC1COCC1F
• Isomeric SMILES: CCCCCCN[C@@H]1COC[C@H]1F
• Molecular Formula: C10H20FNO
• Molecular Weight: 189.27 g/mol

Description

(3R,4S)-4-Fluoro-N-hexyloxolan-3-amine (FHOA) is a synthetic compound that has become increasingly important in scientific research due to its various applications. FHOA is a chiral compound that has a wide range of biological activities and is used in a variety of fields, including drug discovery, chemical biology, and biochemistry. It is also used as a synthetic intermediate in the production of pharmaceuticals and other compounds.

Scientific Research Applications

Stereoselective Recognition and Targeted Protein Degradation

The compound (3R,4S)-4-fluoro-N-hexyloxolan-3-amine, as part of the 3-fluoro-4-hydroxyprolines (F-Hyps) family, shows significant potential in the field of medicinal and biological chemistry due to its unique structural properties. The fluoro-hydroxyprolines, including the (3R,4S) variant, are synthesized from readily available 4-oxo-L-proline derivatives. These compounds play a crucial role in molecular recognition by biological systems due to their specific stereochemistry, which affects the pyrrolidine ring pucker and the trans:cis amide bond ratio. Notably, (3R,4S)-F-Hyp demonstrates stereoselective recognition by the von Hippel–Lindau (VHL) E3 ligase, a critical component in targeted protein degradation mechanisms. This selective binding is utilized in the development of PROTAC (proteolysis targeting chimera) conjugates for selective cellular degradation of targeted proteins, such as Brd4, despite a weakened affinity. This research opens up new avenues for the application of (3R,4S)-4-fluoro-N-hexyloxolan-3-amine in drug discovery and targeted therapy, providing a foundation for the development of novel therapeutic agents (Testa et al., 2018).

Hydroamination Catalysis

In the realm of organic synthesis, (3R,4S)-4-fluoro-N-hexyloxolan-3-amine is potentially implicated in hydroamination reactions catalyzed by organolanthanide complexes. These catalytic processes are essential for the regioselective intermolecular hydroamination of alkenes, alkynes, and other unsaturated compounds with primary amines, leading to the formation of a wide array of amines and imines. This method represents a versatile strategy for the synthesis of complex organic compounds, including pharmaceuticals and agrochemicals, showcasing the broader applicability of fluoro-hydroxyproline derivatives in synthetic organic chemistry (Ryu, Li, & Marks, 2003).